

Technical Support Center: Navigating Cell Permeability Challenges with Benzofuran Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4,7-Dimethylbenzofuran

CAS No.: 28715-26-6

Cat. No.: B1206008

[Get Quote](#)

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the common yet significant hurdle of low cell permeability in bioassays involving benzofuran derivatives. This guide provides in-depth troubleshooting advice, detailed protocols, and frequently asked questions (FAQs) to empower you to optimize your experiments and obtain reliable, reproducible results. Benzofuran and its derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties. [1][2][3][4][5][6][7][8] However, their therapeutic potential is often hampered by poor cell permeability, leading to low bioavailability and confounding in vitro results.[9][10] This guide is designed to provide a logical, experience-driven framework for diagnosing and solving these permeability issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers have when working with benzofuran derivatives.

Q1: Why do many of my benzofuran derivatives show low activity in cell-based assays despite high potency in biochemical assays?

A1: This is a classic hallmark of poor cell permeability. While your compound may effectively interact with its purified target protein in a cell-free system, it must first cross the cell membrane to exert its effect in a cellular context. The physicochemical properties of many benzofuran derivatives, particularly their lipophilicity and potential for hydrogen bonding, can hinder their ability to passively diffuse across the lipid bilayer of the cell membrane.[\[11\]](#)[\[12\]](#)

Q2: What are the key physicochemical properties of benzofuran derivatives that influence their cell permeability?

A2: The permeability of benzofuran derivatives is a delicate balance of several factors. High lipophilicity (often indicated by a high calculated logP or clogP) can enhance partitioning into the lipid membrane, but excessive lipophilicity can lead to poor aqueous solubility and aggregation, ultimately reducing permeability.[\[13\]](#)[\[14\]](#) Conversely, the presence of polar functional groups that can form hydrogen bonds may increase aqueous solubility but can penalize membrane permeability. The molecular size and shape of the derivative also play a crucial role.

Q3: What is the difference between passive diffusion and active transport, and how does it relate to my benzofuran compound?

A3: Passive diffusion is the movement of a compound across the cell membrane down its concentration gradient, without the need for cellular energy. This is the primary route of entry for many small molecule drugs. Active transport, on the other hand, involves membrane proteins (transporters) that facilitate the movement of substances across the membrane, often against their concentration gradient, and this process requires energy. Some benzofuran derivatives might be substrates for uptake transporters, which would enhance their intracellular concentration. Conversely, and more commonly a problem, they can be substrates for efflux pumps, which actively pump the compound out of the cell, thereby reducing its intracellular concentration and apparent permeability.[\[15\]](#)

Q4: Are there any quick modifications I can make to my benzofuran scaffold to improve permeability?

A4: While every compound is unique, some general strategies have shown promise. For instance, the addition of fluorine atoms to the benzofuran scaffold has been suggested to enhance bioavailability and permeability.[3] Strategic placement of lipophilic groups can also improve membrane partitioning. However, these modifications should be made judiciously to avoid negatively impacting the compound's binding affinity for its target.

Troubleshooting Guide: A Symptom-Based Approach

This section provides a structured approach to diagnosing and resolving permeability issues based on common experimental observations.

Scenario 1: Low Apparent Permeability in a Parallel Artificial Membrane Permeability Assay (PAMPA)

Question: My benzofuran derivative shows low permeability in a PAMPA experiment. What does this indicate and what are my next steps?

Causality and Actionable Advice:

The PAMPA model is a non-cell-based assay that primarily measures passive diffusion across an artificial lipid membrane.[16][17][18][19][20] Low permeability in this assay is a strong indicator that the intrinsic physicochemical properties of your compound are hindering its ability to passively cross a lipid bilayer.

- Initial Assessment: Review the calculated physicochemical properties of your derivative. Is the clogP too high or too low? Is the polar surface area (PSA) too large?
- Troubleshooting Steps:
 - Chemical Modification: If the compound is too polar (low clogP), consider adding lipophilic moieties to the scaffold. Conversely, if it is excessively lipophilic (high clogP), which can lead to poor solubility in the aqueous donor compartment, consider introducing moderately polar groups.

- Prodrug Approach: A powerful strategy is to mask polar functional groups with lipophilic, cleavable moieties.[\[10\]](#)[\[21\]](#) These "prodrugs" can more readily cross the cell membrane and then be hydrolyzed by intracellular enzymes to release the active parent compound.
- Formulation Strategies: For in vivo studies, poor passive diffusion can sometimes be overcome by using formulation approaches like lipid-based delivery systems (e.g., self-emulsifying drug delivery systems - SEDDS), solid dispersions, or nanoparticles, which can enhance the solubility and absorption of poorly soluble drugs.[\[15\]](#)[\[22\]](#)[\[23\]](#)[\[24\]](#)[\[25\]](#)

Scenario 2: Low Permeability in Caco-2 Assays with a High Efflux Ratio

Question: My compound has low apical-to-basolateral (A-to-B) permeability but a high basolateral-to-apical (B-to-A) permeability in a Caco-2 cell monolayer assay, resulting in a high efflux ratio (>2). What does this signify?

Causality and Actionable Advice:

Caco-2 cells are a widely used in vitro model of the human intestinal epithelium and express various transporters, including the efflux pump P-glycoprotein (P-gp).[\[16\]](#)[\[17\]](#) A high efflux ratio is a classic sign that your benzofuran derivative is a substrate for an active efflux transporter like P-gp. The transporter actively pumps your compound out of the cell, reducing its net flux from the apical (intestinal lumen) to the basolateral (bloodstream) side. Several studies have indicated that benzofuran derivatives can indeed interact with P-gp.[\[26\]](#)[\[27\]](#)

- Confirmation: To confirm that your compound is a P-gp substrate, repeat the Caco-2 assay in the presence of a known P-gp inhibitor, such as verapamil. A significant increase in A-to-B permeability and a decrease in the efflux ratio in the presence of the inhibitor would confirm P-gp mediated efflux.
- Troubleshooting Steps:
 - Structural Modification: The most direct approach is to modify the structure of your benzofuran derivative to reduce its affinity for the efflux transporter. This often involves subtle changes to the molecule's shape, charge distribution, and hydrogen bonding capacity.

- Co-administration with an Efflux Pump Inhibitor (EPI): In a research setting, you can co-administer your compound with an EPI to increase its intracellular concentration and better study its on-target effects. Some benzofuran derivatives have even been developed as P-gp inhibitors themselves.[\[26\]](#)[\[27\]](#)
- Alternative Delivery Routes: If oral administration is the intended route and efflux is a major barrier, consider alternative delivery routes that bypass the high P-gp expression in the gut, such as parenteral administration.

Data-Driven Insights: Structure-Permeability Relationships

The following table summarizes key structural modifications on the benzofuran scaffold and their observed impact on physicochemical properties and biological activity, which can indirectly inform strategies to improve cell permeability.

Modification to Benzofuran Scaffold	Observed Effect	Rationale for Permeability Impact	Reference(s)
Halogenation (e.g., F, Cl, Br)	Often increases anticancer activity.	Halogens are lipophilic and can enhance membrane partitioning. Fluorine, in particular, can improve metabolic stability and bioavailability.	[3][11][28]
Introduction of Hydrophilic Groups (e.g., piperidine)	Improved physicochemical properties.	Can improve aqueous solubility, which is crucial for dissolution prior to absorption. However, excessive polarity can hinder membrane crossing.	[3]
Ester or Heterocyclic Substitutions at C-2	Crucial for cytotoxic activity.	Can modulate lipophilicity and hydrogen bonding potential, thereby influencing permeability.	[3]
Prodrug Formation (e.g., phosphate ester)	Enhanced in vivo antitumor activity.	Masks polar groups to increase passive diffusion, with subsequent intracellular cleavage to release the active drug.	[3]


Methyl Group at C-3	Increased antiproliferative activity.	Can alter the conformation and lipophilicity of the molecule.	[29]
---------------------	---------------------------------------	---	----------------------

Experimental Protocols and Workflows

To aid in your troubleshooting efforts, we provide a detailed workflow and protocols for assessing the permeability of your benzofuran derivatives.

Permeability Assessment Workflow

The following diagram illustrates a logical workflow for assessing and troubleshooting the permeability of your benzofuran derivatives.



[Click to download full resolution via product page](#)

Caption: A logical workflow for assessing and troubleshooting the cell permeability of benzofuran derivatives.

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general guideline for assessing the passive permeability of your benzofuran derivatives.

- Prepare the Donor Plate:
 - Dissolve your benzofuran derivative in a suitable solvent (e.g., DMSO) to create a stock solution.
 - Dilute the stock solution in a buffer at the desired pH (e.g., pH 5.5 to mimic the upper intestine) to the final working concentration. Ensure the final DMSO concentration is low (typically <1%) to avoid disrupting the artificial membrane.
- Prepare the Acceptor Plate:
 - Fill the wells of a 96-well acceptor plate with a buffer at a physiological pH (e.g., pH 7.4).
- Coat the Filter Plate:
 - The filter plate (hydrophobic PVDF membrane) is coated with a solution of a lipid (e.g., lecithin) in an organic solvent (e.g., dodecane). This forms the artificial membrane.
- Assemble the PAMPA Sandwich:
 - Carefully place the coated filter plate on top of the acceptor plate.
 - Add the solutions of your test compounds to the donor wells of the filter plate.
- Incubation:
 - Cover the PAMPA sandwich and incubate at room temperature for a defined period (e.g., 4-16 hours).
- Analysis:
 - After incubation, carefully separate the plates.

- Determine the concentration of your compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).
- Calculate Permeability:
 - Calculate the apparent permeability coefficient (P_{app}) using the appropriate formula, which takes into account the concentrations in the donor and acceptor wells, the incubation time, and the surface area of the membrane.

Protocol: Caco-2 Permeability Assay

This protocol outlines the key steps for performing a Caco-2 permeability assay to assess both passive and active transport.

- Cell Culture:
 - Culture Caco-2 cells on permeable filter supports (e.g., Transwell® inserts) for 21-28 days to allow for differentiation into a polarized monolayer with tight junctions.
- Monolayer Integrity Check:
 - Before the experiment, assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and/or by testing the permeability of a low-permeability marker like Lucifer yellow.
- Prepare Transport Buffer:
 - Use a buffered salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) at the appropriate pH for the apical (pH 6.5) and basolateral (pH 7.4) compartments to mimic physiological conditions.
- Apical-to-Basolateral (A → B) Permeability:
 - Wash the cell monolayers with pre-warmed transport buffer.
 - Add the test compound (dissolved in apical buffer) to the apical (donor) compartment.
 - Add fresh basolateral buffer to the basolateral (acceptor) compartment.

- Incubate at 37°C with gentle shaking.
- At specified time points, take samples from the basolateral compartment and replace with fresh buffer.
- Basolateral-to-Apical (B → A) Permeability:
 - Follow the same procedure as above, but add the test compound to the basolateral (donor) compartment and sample from the apical (acceptor) compartment.
- Analysis:
 - Determine the concentration of the compound in the collected samples using a sensitive analytical method like LC-MS/MS.
- Calculate Papp and Efflux Ratio:
 - Calculate the Papp values for both A → B and B → A directions.
 - The efflux ratio is calculated as $\text{Papp (B} \rightarrow \text{A)} / \text{Papp (A} \rightarrow \text{B)}$.

Conclusion

Overcoming low cell permeability is a critical step in unlocking the full therapeutic potential of benzofuran derivatives. By systematically evaluating the physicochemical properties of your compounds and employing the troubleshooting strategies and experimental protocols outlined in this guide, you can effectively diagnose and address permeability issues. Remember that a multi-pronged approach, combining chemical modification, formulation strategies, and a thorough understanding of cellular transport mechanisms, will provide the most robust solutions.

References

- J. Med. Chem. 1996, 39, 24, 4767–4774. Structure-activity relationship studies on benzofuran analogs of propafenone-type modulators of tumor cell multidrug resistance. [\[Link\]](#)

- Eur. J. Med. Chem. 2020, 201, 112422. Synthesis and biological evaluation of thiophenylbenzofuran derivatives as potential P-glycoprotein inhibitors. [[Link](#)]
- IJSDR. 2023, 8, 5. Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. [[Link](#)]
- J. Pharmacol. Toxicol. Methods. 2004, 49, 3, 223-31. Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. [[Link](#)]
- Eur. J. Med. Chem. 2017, 125, 122-137. Structure-activity Relationship Study of Novel 2-aminobenzofuran Derivatives as P-glycoprotein Inhibitors. [[Link](#)]
- J. Formul. Sci. Bioavailab. 2024, 8, 212. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. [[Link](#)]
- J. Med. Chem. 2005, 48, 2, 530-41. Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. [[Link](#)]
- AAPS J. 2007, 9, 1, E1-15. Comparison of Drug Permeabilities and BCS Classification: Three Lipid-Component PAMPA System Method versus Caco-2 Monolayers. [[Link](#)]
- Bioorg. Med. Chem. Lett. 2014, 24, 12, 2690-5. Design, synthesis, docking and anti-inflammatory evaluation of novel series of benzofuran based prodrugs. [[Link](#)]
- Cancers (Basel). 2022, 14, 9, 2196. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. [[Link](#)]
- ScienceOpen. 2019. Natural source, bioactivity and synthesis of benzofuran derivatives. [[Link](#)]
- Hilaris Publisher. 2024. Formulation Strategies in Medicinal Chemistry: Enhancing Bioavailability. [[Link](#)]
- Int. J. Pharm. Investig. 2011, 1, 3, 122-133. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying

Systems. [\[Link\]](#)

- MDPI. 2022. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. [\[Link\]](#)
- ResearchGate. 2024. Formulation strategies to improve the bioavailability of poorly absorbed drugs. [\[Link\]](#)
- Bentham Science. 2010. Parallel Artificial Membrane Permeability Assay (PAMPA) - Is it Better than Caco-2 for Human Passive Permeability Prediction? [\[Link\]](#)
- ResearchGate. 2010. (PDF) Parallel Artificial Membrane Permeability Assay (PAMPA) - Is it Better than Caco-2 for Human Passive Permeability Prediction? [\[Link\]](#)
- Int. J. Pharm. Sci. Rev. Res. 2016, 40, 1, 25. Mini Review on Important Biological Properties of Benzofuran Derivatives. [\[Link\]](#)
- Cancers (Basel). 2022, 14, 9, 2196. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. [\[Link\]](#)
- PubMed. 2022. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. [\[Link\]](#)
- RSC Publishing. 2019. Natural source, bioactivity and synthesis of benzofuran derivatives. [\[Link\]](#)
- Front. Pharmacol. 2020, 10, 1679. Exploring the Multi-Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer's Disease. [\[Link\]](#)
- ResearchGate. 2024. (PDF) Formulation strategies for poorly soluble drugs. [\[Link\]](#)
- MDPI. 2024. Prodrug Approach as a Strategy to Enhance Drug Permeability. [\[Link\]](#)
- Molecules. 2019, 24, 8, 1529. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. [\[Link\]](#)

- Eur. J. Med. Chem. 2011, 46, 5, 1942-8. Synthesis of some novel benzofuran-2-yl(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl) methanones and studies on the antiproliferative effects and reversal of multidrug resistance of human MDR1-gene transfected mouse lymphoma cells in vitro. [[Link](#)]
- Encyclopedia MDPI. 2020. Protein Binding of Benzofuran Derivatives. [[Link](#)]
- ResearchGate. 2024. Important bioactive benzofuran containing structures. [[Link](#)]
- Semantic Scholar. 2019. Bioactive benzofuran derivatives: An insight on lead developments, radioligands and advances of the last decade. [[Link](#)]
- MDPI. 2019. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. [[Link](#)]
- Front. Microbiol. 2022, 13, 1064035. Identification of new benzofuran derivatives as STING agonists with broad-spectrum antiviral activity. [[Link](#)]
- ResearchGate. 2023. Impact of benzofurans 9 h and 11d towards the cell cycle phases of... [[Link](#)]
- ChemMedChem. 2018, 13, 14, 1406-1424. Benzofuran and Indole: Promising Scaffolds for Drug Development in Alzheimer's Disease. [[Link](#)]
- RSC Adv. 2023, 13, 13, 8673-8692. Anticancer therapeutic potential of benzofuran scaffolds. [[Link](#)]
- ResearchGate. 2020. Benzofuran and Benzo[b]thiophene-2-Carboxamide Derivatives as Modulators of Amyloid Beta (A β 42) Aggregation. [[Link](#)]
- PubMed. 2020. Exploring the Multi-Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer's Disease. [[Link](#)]
- J. Nucl. Med. 2020, 61, 6, 911-917. Lipophilicity Determines Routes of Uptake and Clearance, and Toxicity of an Alpha-Particle-Emitting Peptide Receptor Radiotherapy. [[Link](#)]

- J. Med. Chem. 2022, 65, 17, 11489-11508. Synthesis and Structure-Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. [[Link](#)]
- Molecules. 2023, 28, 8, 3358. Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action. [[Link](#)]
- Cancer Chemother. Pharmacol. 1996, 38, 2, 107-16. Role of lipophilicity in determining cellular uptake and antitumour activity of gold phosphine complexes. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [2. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online](https://www.medcraveonline.com) [[medcraveonline.com](https://www.medcraveonline.com)]
- [3. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC](https://pubmed.ncbi.nlm.nih.gov/36111111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/36111111/)]
- [4. Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PubMed](https://pubmed.ncbi.nlm.nih.gov/36111111/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/36111111/)]
- [5. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances](https://pubs.rsc.org) (RSC Publishing) [pubs.rsc.org]
- [6. Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer’s Disease - PMC](https://pubmed.ncbi.nlm.nih.gov/36111111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/36111111/)]
- [7. Benzofuran and Indole: Promising Scaffolds for Drug Development in Alzheimer's Disease - PubMed](https://pubmed.ncbi.nlm.nih.gov/36111111/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/36111111/)]
- [8. Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances](https://pubs.rsc.org) (RSC Publishing) DOI:10.1039/D3RA01383A [pubs.rsc.org]
- [9. ijsdr.org](https://www.ijdsr.org) [[ijdsr.org](https://www.ijdsr.org)]
- [10. Design, synthesis, docking and anti-inflammatory evaluation of novel series of benzofuran based prodrugs - PubMed](https://pubmed.ncbi.nlm.nih.gov/36111111/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/36111111/)]

- 11. mdpi.com [mdpi.com]
- 12. Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action - PMC [pubmed.ncbi.nlm.nih.gov]
- 13. Structure-activity relationship studies on benzofuran analogs of propafenone-type modulators of tumor cell multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Role of lipophilicity in determining cellular uptake and antitumour activity of gold phosphine complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pubmed.ncbi.nlm.nih.gov]
- 16. Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Comparison of Drug Permeabilities and BCS Classification: Three Lipid-Component PAMPA System Method versus Caco-2 Monolayers - PMC [pubmed.ncbi.nlm.nih.gov]
- 19. benthamscience.com [benthamscience.com]
- 20. researchgate.net [researchgate.net]
- 21. mdpi.com [mdpi.com]
- 22. hilarispublisher.com [hilarispublisher.com]
- 23. hilarispublisher.com [hilarispublisher.com]
- 24. researchgate.net [researchgate.net]
- 25. researchgate.net [researchgate.net]
- 26. Synthesis and biological evaluation of thiophenylbenzofuran derivatives as potential P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. Structure-activity relationship study of novel 2-aminobenzofuran derivatives as P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 29. Identification of new benzofuran derivatives as STING agonists with broad-spectrum antiviral activity - PMC [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Technical Support Center: Navigating Cell Permeability Challenges with Benzofuran Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1206008/docs#technical-support-center-navigating-cell-permeability-challenges-with-benzofuran-derivatives\]](https://www.benchchem.com/product/b1206008/docs#technical-support-center-navigating-cell-permeability-challenges-with-benzofuran-derivatives)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)